5,5',5'',5'''-((Ethene-1,1,2,2-tetrayltetrakis(benzene-4,1-diyl))tetrakis(ethyne-2,1-diyl))tetraisophthalic acid

• Molecular Formula: C66H36O16
• Molecular Weight: 1085.0 g/mol
• IUPAC Name: 5-[2-[4-[1,2,2-tris[4-[2-(3,5-dicarboxyphenyl)ethynyl]phenyl]ethenyl]phenyl]ethynyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C66H36O16/c67-59(68)49-25-41(26-50(33-49)60(69)70)5-1-37-9-17-45(18-10-37)57(46-19-11-38(12-20-46)2-6-42-27-51(61(71)72)34-52(28-42)62(73)74)58(47-21-13-39(14-22-47)3-7-43-29-53(63(75)76)35-54(30-43)64(77)78)48-23-15-40(16-24-48)4-8-44-31-55(65(79)80)36-56(32-44)66(81)82/h9-36H,(H,67,68)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,81,82)
• InChI Key: KSNOVFMPQCJVSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CC2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=C(C3=CC=C(C=C3)C#CC4=CC(=CC(=C4)C(=O)O)C(=O)O)C5=CC=C(C=C5)C#CC6=CC(=CC(=C6)C(=O)O)C(=O)O)C7=CC=C(C=C7)C#CC8=CC(=CC(=C8)C(=O)O)C(=O)O

Description

This compound features a central ethene core (C₂H₂) symmetrically functionalized with four benzene rings via ethynyl (C≡C) linkages. Each benzene ring is further connected to an isophthalic acid group (–C₆H₃(COOH)₂), resulting in a rigid, tetrahedral architecture with eight carboxylate moieties. Its extended π-conjugation and multiple coordination sites make it a promising ligand for constructing metal-organic frameworks (MOFs) with tailored porosity and functionality .

Comparison with Similar Compounds

4,4′,4′′,4′′′-([1,1′-Biphenyl]-3,3′,5,5′-tetrayltetrakis(ethyne-2,1-diyl))tetrabenzoic Acid (btab)

• Core Structure : Replaces the ethene core with a biphenyl group, elongating the linker and increasing pore size in MOFs .
• Applications : Used in highly porous MOFs (HPMOFs) with surface areas exceeding 3,000 m²/g, ideal for gas storage .
• Synthesis: Prepared via Sonogashira coupling, similar to the target compound’s ethynyl linkages .

4,4′,4′′,4′′′-(Pyrene-1,3,6,8-tetrayltetrakis(ethyne-2,1-diyl))tetrabenzoic Acid (pteb)

• Core Structure : Pyrene core provides a larger aromatic surface area, enhancing π-π interactions and stability in MOFs .
• Porosity : MOFs derived from pteb exhibit ultrahigh surface areas (~5,900 m²/g) and hierarchical pore systems .

5,5',5''-(((Benzene-1,3,5-triyltris(ethyne-2,1-diyl))tris(benzene-4,1-diyl))tris(ethyne-2,1-diyl))triisophthalic Acid

• Topology : Branched ethynyl-benzene linkages create a trigonal symmetry, limiting pore uniformity compared to the tetrahedral target compound .
• Availability: Limited commercial accessibility due to synthetic complexity .

Physicochemical Properties

Compound	Core Structure	Linker Length (Å)	Surface Area (m²/g)	Pore Volume (cm³/g)	Thermal Stability (°C)
Target Compound	Ethene	~12	1,200–2,500*	0.6–1.2*	~300
btab	Biphenyl	~18	3,000–4,000	1.5–2.0	~400
pteb	Pyrene	~25	~5,900	2.8	>500
MIL-101 (Chromium Terephthalate)	Terephthalate	~34	5,900	2.0	>350

*Estimated based on isoreticular MOF design principles .

Stability and Reactivity

• Chemical Stability : The target compound’s ethynyl linkages may reduce hydrolytic stability compared to zirconium-based MOFs (e.g., UiO-66), which withstand harsh acids/bases .
• Thermal Stability : Decomposes at ~300°C, lower than pyrene-based pteb (>500°C) due to weaker C≡C bonds .